N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline

• Molecular Formula: C21H18BrNO
• Molecular Weight: 380.3 g/mol
• IUPAC Name: 1-[4-[(4-bromophenyl)methoxy]phenyl]-N-(4-methylphenyl)methanimine
• InChI: InChI=1S/C21H18BrNO/c1-16-2-10-20(11-3-16)23-14-17-6-12-21(13-7-17)24-15-18-4-8-19(22)9-5-18/h2-14H,15H2,1H3
• InChI Key: UUKFEUGCOSMSGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)Br

Description

N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline is a chemical compound with the molecular formula C21H18BrNO It is known for its unique structure, which includes a bromobenzyl group and a methylaniline moiety

Preparation Methods

The synthesis of N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromobenzyl alcohol and 4-methylaniline.

Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis. A suitable solvent, such as dichloromethane, is used.

Synthetic Route: The 4-bromobenzyl alcohol is first converted to 4-bromobenzyl chloride using thionyl chloride. This intermediate is then reacted with 4-methylaniline in the presence of a base, such as triethylamine, to form the final product.

Industrial Production: Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound to its corresponding amine.

Substitution: The bromine atom in the compound can be substituted with other groups using nucleophilic substitution reactions. Common reagents include sodium azide or potassium cyanide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity.

Pathways Involved: These interactions can affect various cellular pathways, including signal transduction, gene expression, and metabolic processes. The exact mechanism depends on the specific biological context and the target molecules involved.

Comparison with Similar Compounds

N-[(E)-{4-[(4-bromobenzyl)oxy]phenyl}methylidene]-4-methylaniline can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as (E)-N,1-Bis(4-bromophenyl)methanimine and N-(4-bromophenyl)benzamide share structural similarities.

Uniqueness: The presence of both the bromobenzyl and methylaniline groups in this compound provides unique chemical properties, such as enhanced reactivity and potential biological activity, which are not observed in the similar compounds